Cas no 89816-48-8 (Cyclohexanone, 4-methyl-2-[(3-methylphenyl)thio]-)

• Product Name: Cyclohexanone, 4-methyl-2-[(3-methylphenyl)thio]-
• CAS No: 89816-48-8
• MF: C₁₄H₁₈OS
• MW: 234.357122898102
• CID: 588229
• PubChem ID: 13162899
• Update Time: 2025-04-19

Cyclohexanone, 4-methyl-2-[(3-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-methyl-2-[(3-methylphenyl)thio]-
• 4-methyl-2-(3-methylphenyl)sulfanylcyclohexan-1-one
• 89816-48-8
• DTXSID60523780
• 4-Methyl-2-[(3-methylphenyl)sulfanyl]cyclohexan-1-one

• Inchi： 1S/C14H18OS/c1-10-4-3-5-12(8-10)16-14-9-11(2)6-7-13(14)15/h3-5,8,11,14H,6-7,9H2,1-2H3
• InChI Key： ISQSELQPJZVMAG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1)C1C(CCC(C)C1)=O

Computed Properties

• Exact Mass: 234.10783637g/mol
• Monoisotopic Mass: 234.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.4Ų